1,3-dichloro-2-[2-(4-methoxyphenoxy)ethoxy]benzene

• IUPAC Name: 1,3-dichloro-2-[2-(4-methoxyphenoxy)ethoxy]benzene
• InChI: InChI=1S/C15H14Cl2O3/c1-18-11-5-7-12(8-6-11)19-9-10-20-15-13(16)3-2-4-14(15)17/h2-8H,9-10H2,1H3
• InChI Key: RTKOZIZQTHVNOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCOC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C15H14Cl2O3
• Molecular Weight: 313.2 g/mol

Description

1,3-dichloro-2-[2-(4-methoxyphenoxy)ethoxy]benzene, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain and inflammation. It was first synthesized in 1966 by Ciba-Geigy (now Novartis) and has since become one of the most widely used NSAIDs worldwide.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for causing pain, swelling, and fever. By inhibiting the production of prostaglandins, 1,3-dichloro-2-[2-(4-methoxyphenoxy)ethoxy]benzene reduces inflammation, relieves pain, and lowers fever.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, relieve pain, and lower fever. It has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects. Diclofenac has been shown to have a number of side effects, including gastrointestinal bleeding, renal toxicity, and cardiovascular events.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages and limitations for use in lab experiments. Its anti-inflammatory and analgesic properties make it a useful tool for studying the inflammatory response. However, its side effects, particularly its potential for gastrointestinal bleeding and renal toxicity, make it a less than ideal choice for long-term studies.

Future Directions

There are a number of potential future directions for research on 1,3-dichloro-2-[2-(4-methoxyphenoxy)ethoxy]benzene. One area of interest is the development of new formulations that reduce the risk of side effects. Another area of interest is the development of new drugs that target the COX enzymes in a more selective manner, reducing the risk of side effects. Finally, there is interest in studying the potential role of 1,3-dichloro-2-[2-(4-methoxyphenoxy)ethoxy]benzene in the treatment of other conditions, such as cancer and Alzheimer's disease.

Synthesis Methods

The synthesis of 1,3-dichloro-2-[2-(4-methoxyphenoxy)ethoxy]benzene involves the reaction of 2-(4-methoxyphenoxy)ethanol with thionyl chloride to form the corresponding chloroethyl ether. This intermediate is then reacted with 1,3-dichlorobenzene in the presence of a base to yield 1,3-dichloro-2-[2-(4-methoxyphenoxy)ethoxy]benzene.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, which are involved in the inflammatory response. Diclofenac is also believed to have antioxidant properties, which may contribute to its anti-inflammatory effects.